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Compound of Interest

Compound Name: N,N-Dimethyltryptamine N-oxide

Cat. No.: B3025727

Essential Safety and Handling Guide for N,N-
Dimethyltryptamine N-oxide

This document provides crucial safety and logistical information for the handling and disposal
of N,N-Dimethyltryptamine N-oxide (CAS: 948-19-6). The following procedural guidance is
based on available safety data sheets and general laboratory safety protocols to ensure a safe
research environment.

Product Identification and Properties

N,N-Dimethyltryptamine N-oxide is an analytical reference standard categorized as a
metabolite of N,N-DMT.[1][2][3] It is supplied as a crystalline solid and should be considered
hazardous until further information is available.[1]
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Property

Data

Synonyms

N,N-Dimethyltryptamine N-oxide, N,N-dimethyl
N-oxide-1H-indole-3-ethanamine[1][4]

Molecular Formula C12H16N20[1][5]
Molecular Weight 204.3 g/mol [1]
Form Crystalline Solid[1]
Purity >98%[1][2]
Storage Temperature -20°C[1]

Stability

>5 years at -20°C[1]

Solubility

DMF: 10 mg/ml; DMSO: 5 mg/ml; Ethanol: 20
mg/ml; Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mi[2]

Hazard Classification

The substance is not classified as hazardous
according to the Globally Harmonized System
(GHS).[4]

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for N,N-Dimethyltryptamine N-oxide indicates no special

measures are required, it is prudent laboratory practice to use a comprehensive set of PPE to

minimize exposure.[4] The following recommendations are based on handling similar chemical

compounds.
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PPE Category Item Specification

Must provide a complete seal
Eye Protection Safety Goggles around the eyes to protect

from splashes.[6]

Nitrile or neoprene gloves are
) ] ] recommended. Inspect for
Hand Protection Chemical-Resistant Gloves )
tears or degradation before

use.[6]

A standard lab coat should be
Body Protection Laboratory Coat worn and fully fastened to

prevent skin contact.[6]

All handling of the solid

compound and its solutions
Respiratory Protection Chemical Fume Hood should be conducted in a

certified chemical fume hood.

[6]

Impervious, closed-toe shoes
Foot Protection Closed-Toe Shoes must be worn in the laboratory

at all times.[6]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety and maintaining the integrity of
the compound.

3.1. Preparation

» Review Safety Data: Before beginning any work, thoroughly review the complete Safety Data
Sheet.[1]

o Designate Area: All work with this compound must be performed within a certified chemical
fume hood.[6]
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o Assemble PPE: Ensure all required personal protective equipment is available and in good
condition before handling the compound.[6]

» Prepare Spill Kit: Have a chemical spill kit readily accessible.
3.2. Handling the Compound

e Weighing and Transfer: Perform all weighing and transfers of the solid compound within the
fume hood to prevent inhalation of dust particles.[6] Use dedicated and clearly labeled
equipment.

e Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.[6]

o General Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday. Avoid all personal contact, including inhalation.[7]

3.3. Storage
o Container: Keep the container tightly closed.[8]

e Conditions: Store at -20°C in a dry environment.[1]
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Caption: Workflow for Safe Handling of N,N-Dimethyltryptamine N-oxide.
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Emergency Procedures

4.1. First Aid Measures

Inhalation: Move the person to fresh air. If complaints arise, consult a doctor.[4]

Skin Contact: The product is generally not irritating to the skin.[4] In case of contact, wash
with water.

Eye Contact: Rinse the opened eye for several minutes under running water.[4]

Ingestion: If symptoms persist, consult a doctor.[4]
4.2. Accidental Release Measures

o Personal Precautions: No special measures are required according to the SDS, but it is
advisable to wear the PPE outlined above.[4]

o Containment and Cleaning: Pick up the material mechanically.[4] Do not allow it to enter
sewers or surface/ground water.[4]

4.3. Fire-Fighting Measures

» Extinguishing Media: Use fire-fighting measures that suit the environment, such as COz,
extinguishing powder, or water spray. A solid water stream may be inefficient.[4][8]

o Special Hazards: No specific hazards arising from the substance have been identified.[4]
Hazardous decomposition products may include carbon oxides and nitrogen oxides.

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
5.1. Waste Treatment

» Prohibition: Do not dispose of the compound together with household garbage.
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+ Environmental Protection: Do not allow the product to reach the sewage system or ground
water.[4] It is considered slightly hazardous for water (Water hazard class 1, Self-
assessment).[4]

5.2. Disposal Method

+ Containers: Uncleaned packaging and containers must be disposed of according to official
regulations. If regulations permit, containers may be punctured to prevent re-use and buried
at an authorized landfill.[7]

+ Chemical Waste: For the compound itself, consult with a licensed professional waste
disposal service to ensure compliance.
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Caption: Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling N,N-
Dimethyltryptamine N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025727#personal-protective-equipment-for-
handling-n-n-dimethyltryptamine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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